Cas no 1780206-20-3 (2-1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine)

• Product Name: 2-1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine
• CAS No: 1780206-20-3
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5964879
• PubChem ID: 84110462
• Update Time: 2025-07-08

2-1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine
• 1780206-20-3
• 2-[1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-amine
• EN300-1618898

• Inchi： 1S/C10H19N3/c1-8(2)6-9-7-13(3)12-10(9)4-5-11/h7-8H,4-6,11H2,1-3H3
• InChI Key： KEVJALSENOHTHU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(CCN)=N1)CC(C)C

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine

Introduction to 2-1-Methyl-4-(2-Methylpropyl)-1H-Pyrazol-3-Ylethan-1-Amine (CAS No. 1780206-20-3)

The compound 2-1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine (CAS No. 1780206-20-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery, material science, and catalysis. The pyrazole ring in this molecule serves as a key structural element, contributing to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques not only enhance the efficiency of production but also ensure high purity and structural integrity, making this compound suitable for advanced research and industrial applications.

The molecular structure of 2-1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine is characterized by a pyrazole ring substituted with a methyl group at position 1 and a 2-methylpropyl group at position 4. The presence of these substituents significantly influences the electronic properties of the molecule, making it an attractive candidate for various chemical transformations. The amine group at position 3 further enhances its reactivity, enabling it to participate in a wide range of reactions, including nucleophilic additions, condensations, and cyclizations.

One of the most promising applications of this compound lies in the field of drug discovery. Pyrazole derivatives have been extensively studied for their potential as kinase inhibitors, anti-inflammatory agents, and anticancer drugs. Recent studies have demonstrated that 2-1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine exhibits remarkable bioactivity against several disease-related targets, making it a valuable lead compound for further optimization.

In addition to its pharmacological applications, this compound has shown potential in material science. Its ability to form stable coordination complexes with transition metals makes it an excellent candidate for catalytic applications. For instance, researchers have explored its use as a ligand in palladium-catalyzed cross-coupling reactions, where it demonstrated superior catalytic activity compared to traditional ligands.

The synthesis of 2-1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-Ylethanamime involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic strategies. The key steps include the formation of the pyrazole ring through cyclization reactions, followed by selective substitution to introduce the desired substituents. The use of environmentally friendly solvents and catalysts has further enhanced the sustainability of this synthesis pathway.

From an environmental standpoint, this compound has been shown to exhibit low toxicity and biodegradability under controlled conditions. However, its handling requires adherence to standard safety protocols to minimize exposure risks. Ongoing research is focused on optimizing its production process to reduce waste generation and improve resource efficiency.

In conclusion, 2-1-methyl